propan-2-yl 4-{[(1E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• IUPAC Name: propan-2-yl 4-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzoate
• InChI: InChI=1S/C23H21N3O3S/c1-15(2)29-23(27)16-7-9-19(10-8-16)25-13-18(12-24)22-26-21(14-30-22)17-5-4-6-20(11-17)28-3/h4-11,13-15,25H,1-3H3/b18-13+
• InChI Key: JXOGMQVMWBSXAO-QGOAFFKASA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: CC(C)OC(=O)C1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

The compound is an organic molecule with several functional groups, including a propan-2-yl group, a benzoate group, a cyano group, a thiazole ring, and a methoxyphenyl group. These groups could confer a variety of chemical properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring (thiazole). These features could lead to a variety of interesting chemical behaviors.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the cyano group, for example, could make it susceptible to reactions like hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like cyano and ester could increase its solubility in polar solvents.

Scientific Research Applications

Chemical Biology and Drug Discovery

As a synthetic compound, VU0513486-1 serves as a valuable tool in chemical biology. Scientists use it to probe biological processes, validate drug targets, and design analogs with improved properties. Its versatility makes it an asset in drug discovery pipelines.

These applications represent only a glimpse of the compound’s potential. Ongoing research will likely uncover additional uses and shed light on its underlying mechanisms.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. If it’s intended for use as a drug, studies could also investigate its biological activity and potential therapeutic effects.